Cas no 634-36-6 (1,2,3-Trimethoxybenzene)

1,2,3-Trimethoxybenzene Properties

Names and Identifiers

• 1,2,3-Trimethoxybenzene
• 1,2,3-Trimethoxybenzene(Pyrogallol trimethylether)
• Pyrogallol trimethyl ether
• 1,2,3-trimethyoxy benzene
• 1,2,3-Trimethoxybenzen
• 1.2.3-trimethoxybenzene
• 1 1,2,3-TriMethoxybenzene
• 1,2,3-trimethoxy-benzen
• 1,2,3-trimethoxy-benzene
• 1,2,3-Trimethoxy-benzol
• Benzene,1,2,3-trimethoxy
• Methylsyringol
• trimethoxybenzene
• trimethyl pyrogallol
• Tri-O-methylpyrogallol
• Benzene, 1,2,3-trimethoxy-
• Benzene, trimethoxy-
• 1,2,3-trimethoxy benzene
• MRE1O894FG
• CRUILBNAQILVHZ-UHFFFAOYSA-N
• 3,4,5-Trimethoxybenzene
• Methylsyringol (VAN)
• 1,3-Trimethoxybenzene
• PubChem14319
• 2,3,4-trimethoxybenzene
• bmse010218
• Cambridge id 5108143
• KSC
• +Expand

• MDL： MFCD00008358
• InChIKey： CRUILBNAQILVHZ-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3/c1-10-7-5-4-6-8(11-2)9(7)12-3/h4-6H,1-3H3
• SMILES： O(C([H])([H])[H])C1C(=C([H])C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]
• BRN： 1910422

Computed Properties

• Exact Mass: 168.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.079
• Heavy Atom Count: 12
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 1.71240
• PSA: 27.69000
• Refractive Index: 1.5470 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 235°C(lit.)
• Melting Point: 43.0 to 46.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White crystals.
• Solubility: Insoluble in water.
• Density: 1.112 g/mL at 25 °C(lit.)

1,2,3-Trimethoxybenzene Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• TSCA：Yes

1,2,3-Trimethoxybenzene Customs Data

• HS CODE：29093090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether